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Abstract

Platydesminium is a naturally occurring quaternary furoquinoline alkaloid identified as the (+)-
platydesminium salt. First isolated from the plant Skimmia japonica Thunb., it belongs to a
class of compounds known for a variety of biological activities. This technical guide provides a
comprehensive overview of the chemical structure, properties, and available experimental data
for Platydesminium, aimed at facilitating further research and development in the fields of
phytochemistry and pharmacology. Due to the limited availability of recent, in-depth studies on
this specific compound, this document primarily synthesizes foundational data, highlighting
areas where further investigation is warranted.

Chemical Structure and Identification

Platydesminium is characterized as a quaternary alkaloid, a distinction that sets it apart from
the more common tertiary alkaloids also found in Skimmia japonica, such as dictamnine,
skimmianine, and eduline.[1] The foundational work on the identification and structural
elucidation of (+)-platydesminium salt was conducted by Boyd and Grundon in 1970. Their
research established its place within the furoquinoline alkaloid family.
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While detailed spectroscopic data for the structural confirmation of Platydesminium is not
readily available in recent literature, the general structure of a furoquinoline alkaloid consists of
a furan ring fused to a quinoline core. The "quaternary" nature of Platydesminium indicates
that the nitrogen atom in the quinoline ring is bonded to four carbon atoms, resulting in a
permanent positive charge.

Below is a logical relationship diagram illustrating the classification of Platydesminium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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